Cas no 592546-19-5 (1H-Indole-1-acetamide,3-formyl-N-(2-methylphenyl)-(9CI))

• Product Name: 1H-Indole-1-acetamide,3-formyl-N-(2-methylphenyl)-(9CI)
• CAS No: 592546-19-5
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 1017403
• PubChem ID: 963320
• Update Time: 2025-05-24

1H-Indole-1-acetamide,3-formyl-N-(2-methylphenyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetamide,3-formyl-N-(2-methylphenyl)-(9CI)
• 2-(3-formyl-1H-indol-1-yl)-N-(2-methylphenyl)acetamide
• 2-(3-Formyl-indol-1-yl)-N-o-tolyl-acetamide
• SCHEMBL15330521
• 592546-19-5
• AKOS000294863
• 2-(3-Formyl-1H-indol-1-yl)-N-(o-tolyl)acetamide

• MDL： MFCD03905783
• Inchi： 1S/C18H16N2O2/c1-13-6-2-4-8-16(13)19-18(22)11-20-10-14(12-21)15-7-3-5-9-17(15)20/h2-10,12H,11H2,1H3,(H,19,22)
• InChI Key： IHFPRICXRXAIRZ-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C=O)C2C=CC=CC1=2)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 292.121177757g/mol
• Monoisotopic Mass: 292.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.1Ų

Additional information on 1H-Indole-1-acetamide,3-formyl-N-(2-methylphenyl)-(9CI)

Introduction to 1H-Indole-1-acetamide,3-formyl-N-(2-methylphenyl)-(9CI) and Its Significance in Modern Chemical Biology

The compound with the CAS no. 592546-19-5, identified as 1H-Indole-1-acetamide,3-formyl-N-(2-methylphenyl)-(9CI), represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, featuring a complex aromatic structure, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both indole and formyl functional groups, combined with a methylphenyl substituent, endows it with unique chemical properties that make it a valuable scaffold for further derivatization and exploration.

1H-Indole-1-acetamide,3-formyl-N-(2-methylphenyl)-(9CI) belongs to a class of heterocyclic compounds that have been extensively studied for their biological activity. The indole moiety, a core structural unit in many bioactive molecules, is known for its role in various physiological processes. Its derivatives are frequently encountered in natural products and synthetic drugs, highlighting its importance in medicinal chemistry. The formyl group at the 3-position and the N-(2-methylphenyl) moiety further enhance the molecule's potential by introducing reactivity and specific interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on indole derivatives. This interest is driven by the compound's ability to modulate multiple biological pathways, making it a promising candidate for treating a wide range of diseases. For instance, studies have demonstrated that indole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of 1H-Indole-1-acetamide,3-formyl-N-(2-methylphenyl)-(9CI) makes it an intriguing subject for further investigation into its pharmacological effects.

The CAS no. 592546-19-5 serves as a unique identifier for this compound, ensuring accurate documentation and retrieval in scientific databases. This standardized nomenclature is crucial for researchers who need to reference or synthesize this molecule in their work. The systematic naming also aids in compliance with regulatory requirements and facilitates collaboration across international research teams.

One of the most compelling aspects of 1H-Indole-1-acetamide,3-formyl-N-(2-methylphenyl)-(9CI) is its versatility as a chemical scaffold. The formyl group can participate in condensation reactions with various nucleophiles, allowing for the creation of more complex molecules. Similarly, the N-(2-methylphenyl) substituent can engage in hydrogen bonding or π-stacking interactions with biological targets, enhancing binding affinity. These features make it an excellent candidate for structure-based drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking simulations can be performed to identify potential binding pockets on target proteins or enzymes. By analyzing the interactions between 1H-Indole-1-acetamide,3-formyl-N-(2-methylphenyl)-(9CI) and these targets, scientists can optimize its structure to improve efficacy and reduce side effects.

In addition to computational studies, experimental approaches are also crucial for understanding the biological activity of this compound. In vitro assays can be employed to assess its effects on specific pathways or enzymes of interest. For example, enzyme inhibition studies can determine whether it acts as an agonist or antagonist at certain receptors. Such experiments provide valuable insights into its potential therapeutic applications.

The synthesis of 1H-Indole-1-acetamide,3-formyl-N-(2-methylphenyl)-(9CI) presents both challenges and opportunities for organic chemists. The complexity of its structure requires careful planning to ensure high yields and purity. However, modern synthetic techniques have made it possible to access such molecules efficiently. Catalytic methods and flow chemistry are particularly useful for achieving scalable production without compromising quality.

The pharmaceutical industry has shown significant interest in indole derivatives due to their broad spectrum of biological activities. Companies are actively exploring new ways to incorporate indole motifs into drug candidates. The unique properties of 1H-Indole-1-acetamide,3-formyl-N-(2-methylphenyl)-(9CI) make it a promising starting point for developing novel therapeutics targeting various diseases.

Future research directions may include exploring its role in modulating immune responses or investigating its potential as an anti-inflammatory agent. Given the growing recognition of inflammation's role in numerous diseases, such as cancer and autoimmune disorders, this compound could offer significant therapeutic benefits if further studies validate its efficacy.

Moreover, the development of new synthetic methodologies could expand the library of indole-based compounds available for drug discovery. Techniques such as transition-metal-catalyzed cross-coupling reactions could provide access to novel derivatives with enhanced properties. Such innovations would accelerate the process of identifying lead compounds for clinical development.

In conclusion,1H-Indole-1-acetamide,3-formyl-N-(2-methylphenyl)-(9CI), identified by CAS no 592546-19-5, is a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug development efforts aimed at treating various diseases.